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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)dodecanamide

Cat. No.: B086396 Get Quote

Application Notes: Lauramide MEA as a Foam
Booster and Stabilizer
Introduction

Lauramide MEA (Monoethanolamine), with the chemical name N-(2-
Hydroxyethyl)dodecanamide, is a non-ionic surfactant derived from the reaction of lauric acid

(commonly sourced from coconut oil) and monoethanolamine.[1][2][3] It typically appears as a

white to light-yellow waxy solid.[1][3] In research and product development, particularly in the

cosmetic, personal care, and pharmaceutical industries, Lauramide MEA is highly valued for its

multifunctional properties.[1][4] It serves as an effective foam booster, foam stabilizer, viscosity

modifier, and emulsifying agent.[1][2][5]

Mechanism of Action

Lauramide MEA's efficacy as a foam booster and stabilizer stems from its molecular structure,

which features a long, hydrophobic (water-repelling) lauric acid tail and a polar, hydrophilic

(water-attracting) monoethanolamine head.[6] This amphiphilic nature allows it to position itself

at the air-water interface, reducing the surface tension of the liquid.[2][6]

When incorporated into a formulation with primary anionic surfactants (like sulfates), Lauramide

MEA works synergistically. It co-assembles at the bubble's surface, creating a more tightly

packed and resilient interfacial film. This mixed-surfactant layer enhances the elasticity of the
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foam lamellae (the thin liquid films between bubbles). Furthermore, Lauramide MEA increases

the viscosity of the aqueous phase within the foam structure.[6][7] This increased viscosity

slows the rate of film drainage due to gravity and reduces the rate of gas diffusion between

bubbles (Ostwald ripening), two primary mechanisms of foam collapse.[8][9][10] The result is a

foam that is not only greater in volume (foam boosting) but also denser, creamier, and longer-

lasting (foam stabilization).[2][6]

1. Prepare Control Formulation
(Base Surfactant)

3. Add 100mL of each
formulation to separate

graduated cylinders

2. Prepare Test Formulation
(Base + Lauramide MEA)

4. Stopper and Invert
Cylinders 10x

5. Measure Initial Foam
Volume (V₀) at t=0

6. Record Foam Volume (Vt)
at regular time intervals

(t = 1, 2, 5, 10 min)

7. Analyze Data

Compare V₀ (Test vs. Control)
=> Foamability

Plot Vt vs. Time
Calculate Half-Life
=> Foam Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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